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Compound of Interest

Compound Name: 1-(2-Hydroxyethyl)cyclopentanol

CAS No.: 73089-93-7

Cat. No.: B1602235

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(2-Hydroxyethyl)cyclopentanol is a cyclic alcohol of interest in synthetic and medicinal

chemistry. Its bifunctional nature, containing both a primary and a tertiary alcohol, makes it a

versatile building block for the synthesis of more complex molecules. The cyclopentyl scaffold

is a common motif in bioactive compounds, and the hydroxyethyl side chain provides a reactive

handle for further functionalization. This guide provides a technical overview of its core

physicochemical properties, potential synthetic utility, and key identifiers.

Physicochemical Properties and Identifiers
The fundamental characteristics of a compound are critical for its application in research and

development. The following table summarizes the key properties of 1-(2-
Hydroxyethyl)cyclopentanol.
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Property Value Source(s)

Molecular Formula C7H14O2 [1][2]

Molecular Weight 130.18 g/mol [1][3]

IUPAC Name
1-(2-hydroxyethyl)cyclopentan-

1-ol
[2]

CAS Number 73089-93-7 [1][2]

Boiling Point 256℃ [4]

Density 1.092 g/cm³ [4]

Flash Point 123℃ [4]

pKa 14.90 ± 0.20 (Predicted) [4]

Conceptual Synthetic Pathway
The synthesis of 1-(2-Hydroxyethyl)cyclopentanol can be conceptually understood as the

nucleophilic attack of an organometallic reagent derived from ethylene glycol onto

cyclopentanone. A more direct and common industrial approach involves the reaction of

cyclopentanone with ethylene oxide. This reaction opens the strained epoxide ring and forms

the desired diol.
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Conceptual Synthesis of 1-(2-Hydroxyethyl)cyclopentanol
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Caption: A diagram illustrating the conceptual synthesis of 1-(2-Hydroxyethyl)cyclopentanol
from cyclopentanone and ethylene oxide.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1602235/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-1-2-hydroxyethyl-cyclopentanol
https://www.benchchem.com/product/b1602235/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-2-hydroxyethyl-cyclopentanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602235?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Drug Development and Organic
Synthesis
While specific applications of 1-(2-Hydroxyethyl)cyclopentanol are not extensively

documented in publicly available literature, its structure suggests potential utility as a versatile

building block in several areas of drug discovery and organic synthesis.

Scaffold for Novel Analogs: The cyclopentane ring is a common feature in many biologically

active molecules. This compound can serve as a starting material for the synthesis of novel

analogs of existing drugs, where the hydroxyethyl group can be modified to explore

structure-activity relationships.

Linker Chemistry: In the development of antibody-drug conjugates (ADCs) or proteolysis-

targeting chimeras (PROTACs), bifunctional linkers are essential. The two hydroxyl groups of

1-(2-Hydroxyethyl)cyclopentanol offer differential reactivity (primary vs. tertiary), which

could be exploited in the synthesis of complex linker molecules.

Fragment-Based Drug Discovery: As a small, functionalized molecule, it could be used in

fragment-based screening campaigns to identify new binding motifs for therapeutic targets.

Experimental Protocols
A generalized protocol for the synthesis of 1-(2-Hydroxyethyl)cyclopentanol via the reaction

of cyclopentanone with ethylene oxide is as follows. This is a conceptual protocol and should

be adapted and optimized with appropriate safety precautions in a laboratory setting.

Reaction Setup: A solution of cyclopentanone in an appropriate aprotic solvent (e.g., THF,

diethyl ether) is prepared in a reaction vessel under an inert atmosphere (e.g., nitrogen,

argon) and cooled to a low temperature (e.g., 0 °C or -78 °C).

Addition of Base: A strong base (e.g., sodium hydride, lithium diisopropylamide) is cautiously

added to the reaction mixture to deprotonate the cyclopentanone, forming the enolate.

Addition of Ethylene Oxide: A solution of ethylene oxide in the same solvent is slowly added

to the reaction mixture. The reaction is allowed to proceed at a controlled temperature until

completion, which can be monitored by thin-layer chromatography (TLC).
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Quenching and Workup: The reaction is carefully quenched with a proton source, such as a

saturated aqueous solution of ammonium chloride. The aqueous and organic layers are

separated.

Extraction and Drying: The aqueous layer is extracted multiple times with an organic solvent

(e.g., ethyl acetate). The combined organic extracts are washed with brine, dried over an

anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate), and filtered.

Purification: The solvent is removed under reduced pressure, and the crude product is

purified, typically by column chromatography on silica gel, to yield pure 1-(2-
Hydroxyethyl)cyclopentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydroxyethyl-cyclopentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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